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Compound of Interest

Compound Name: Z8554052021

Cat. No.: B12374733 Get Quote

Essential Safety and Handling Guide for
Z8554052021
Product Identifier: Z8554052021 Synonyms: Compound 2021 Chemical Name: Not publicly

available Molecular Formula: C₂₁H₂₁N₃S Intended Use: For research purposes only. A potent

positive allosteric modulator (PAM) of the calcium-sensing receptor (CaSR) with an EC₅₀ of 3.3

nM, intended for hyperparathyroidism research.[1][2][3][4][5]

This document provides crucial, immediate safety and logistical information for handling the

research compound Z8554052021. As a potent, novel molecule with limited safety data, a

cautious approach is mandatory. The following guidelines are based on best practices for

handling potent, small-molecule research compounds.

Hazard Identification and Precautionary Measures
The specific toxicological properties of Z8554052021 have not been fully characterized. Due to

its high potency as a CaSR modulator, it should be treated as a hazardous substance.

Potential routes of exposure include inhalation, ingestion, and skin or eye contact. Standard

laboratory personal protective equipment (PPE) is required at all times.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against exposure. The following table

outlines the minimum required PPE for handling Z8554052021.
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Protection Type Specification Purpose

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents skin contact. Check

manufacturer's data for

chemical resistance to solvents

like DMSO.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and airborne particles.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

handling small quantities in

solution. Use a certified

respirator if creating aerosols

or handling the powder outside

of a containment system.

Prevents inhalation of the

compound, especially in

powder form.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring laboratory safety.

Operational Plan:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace within a chemical fume hood to minimize inhalation risk, especially when handling

the solid form.

Centrifugation: Before opening the vial for the first time, centrifuge it to collect all the powder

at the bottom.[3]

Solution Preparation: Z8554052021 is typically dissolved in a solvent such as DMSO for

experimental use.[4] Prepare stock solutions in a fume hood.
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Aliquotting: For long-term storage and to avoid repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes.[4]

Storage Plan:

Form
Storage

Temperature
Duration Notes

Powder -20°C Up to 3 years
Store in a cool, dry

place.

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months

Avoid repeated

freeze-thaw cycles.

In Solvent (e.g.,

DMSO)
-20°C Up to 1 month

For shorter-term

storage.

General storage guidelines for compounds from MedChemExpress suggest these conditions.

[4]

Disposal Plan
All materials contaminated with Z8554052021, including empty vials, pipette tips, and gloves,

must be disposed of as hazardous chemical waste.

Disposal Protocol:

Segregation: Do not mix Z8554052021 waste with general laboratory trash.

Containment: Collect all solid and liquid waste in clearly labeled, sealed containers

compatible with chemical waste.

Labeling: Label the waste container as "Hazardous Chemical Waste" and list the contents,

including Z8554052021 and any solvents.

Collection: Arrange for collection by your institution's Environmental Health and Safety (EHS)

department for disposal via incineration in accordance with local and federal regulations.[2]

[6]
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Mandatory Visualization: PPE Workflow
The following diagram illustrates the procedural workflow for donning and doffing Personal

Protective Equipment when handling Z8554052021. Adherence to this sequence is critical for

minimizing contamination and exposure.

Donning PPE (Clean Area) Chemical Handling (In Fume Hood) Doffing PPE (At Exit)

1. Lab Coat 2. Safety Glasses / Goggles 3. First Pair of Gloves 4. Second Pair of Gloves Handle Z8554052021 1. Outer Gloves 2. Lab Coat 3. Safety Glasses / Goggles 4. Inner Gloves

Click to download full resolution via product page

Caption: PPE donning and doffing sequence for handling Z8554052021.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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